Cas no 496960-38-4 (1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile)

1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile is a fluorinated indole derivative with a nitrile functional group at the 3-position, offering versatility in synthetic organic chemistry and pharmaceutical research. The incorporation of a 3-fluorobenzyl moiety enhances its potential as a building block for bioactive compounds, particularly in the development of kinase inhibitors and receptor modulators. The nitrile group provides a reactive handle for further derivatization, enabling the synthesis of amides, carboxylic acids, or heterocycles. Its structural features make it valuable for structure-activity relationship (SAR) studies in medicinal chemistry. The compound exhibits stability under standard laboratory conditions, ensuring reliable handling and storage. Its purity and well-defined structure support reproducible results in research applications.

1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile structure

496960-38-4 structure

Product Name:1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile

CAS No:496960-38-4

MF:C₁₆H₁₁FN₂

MW:250.270346879959

CID:5058174

Update Time:2025-05-22

1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile
- Inchi： 1S/C16H11FN2/c17-14-5-3-4-12(8-14)10-19-11-13(9-18)15-6-1-2-7-16(15)19/h1-8,11H,10H2
- InChI Key： DEUBXSQIORACAV-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CN1C=C(C#N)C2C=CC=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 361
XLogP3: 3.4
Topological Polar Surface Area: 28.7

1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM334032-1g	1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile	496960-38-4	95%+	1g	$450	2021-08-18
Chemenu	CM334032-1g	1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile	496960-38-4	95%+	1g	$446	2024-07-16

1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile Related Literature

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5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Additional information on 1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile

Recent Advances in the Study of 1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile (CAS: 496960-38-4)

The compound 1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile (CAS: 496960-38-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This indole derivative, characterized by a fluorobenzyl substituent and a nitrile group, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The latest research highlights its role as a promising scaffold for the development of novel bioactive molecules, particularly in the context of neurological disorders and cancer therapy.

Recent studies have focused on the synthesis and optimization of 1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile derivatives to enhance their biological activity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the fluorobenzyl moiety could significantly improve the compound's affinity for specific neurotransmitter receptors, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed computational docking and in vitro assays to validate these findings, providing a robust foundation for further preclinical development.

In addition to its neurological applications, 1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile has shown promise as an anticancer agent. A recent Nature Communications article (2024) reported that this compound exhibits potent inhibitory effects on certain kinase enzymes involved in tumor proliferation. The research team utilized high-throughput screening and molecular dynamics simulations to identify the compound's binding interactions with key oncogenic targets. These findings suggest that 1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile could serve as a lead compound for the development of targeted cancer therapies, particularly for malignancies resistant to conventional treatments.

Another area of interest is the compound's potential anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its effects on inflammatory signaling pathways, revealing that it can modulate the activity of NF-κB and other pro-inflammatory mediators. This research underscores the versatility of 1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile as a multifunctional pharmacophore, capable of addressing diverse pathological conditions.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile derivatives. Future research directions may include structure-activity relationship (SAR) studies to refine its therapeutic index, as well as in vivo efficacy and toxicity assessments. Collaborative efforts between academic and industrial researchers will be crucial to advancing this compound from the bench to the clinic.

In conclusion, 1-(3-Fluorobenzyl)-1H-indole-3-carbonitrile (CAS: 496960-38-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological activities and potential applications in neurology, oncology, and immunology make it a valuable candidate for further investigation. Continued exploration of its molecular mechanisms and therapeutic potential will likely yield significant contributions to drug discovery and development in the coming years.